Cas no 1573-56-4 ((2E)-1,2,3,4-tetrachlorobut-2-ene)

• Product Name: (2E)-1,2,3,4-tetrachlorobut-2-ene
• CAS No: 1573-56-4
• MF: C₄H₄Cl₄
• MW: 193.886557579041
• CID: 1332520
• PubChem ID: 3032408
• Update Time: 2025-04-20

(2E)-1,2,3,4-tetrachlorobut-2-ene Chemical and Physical Properties

Names and Identifiers

• (2E)-1,2,3,4-tetrachlorobut-2-ene
• (E)-1,2,3,4-tetrachlorobut-2-ene
• 1,2,3,4-Tetrachlorobutene-2
• 2-BUTENE, 1,2,3,4-TETRACHLORO-
• 1,2,3,4-Tetrachloro-2-butene
• SCHEMBL1548059
• 1573-56-4

• Inchi： 1S/C4H4Cl4/c5-1-3(7)4(8)2-6/h1-2H2/b4-3+
• InChI Key： LAAWIDUXQDGDCR-ONEGZZNKSA-N
• SMILES： Cl/C(/CCl)=C(\CCl)/Cl

Computed Properties

• Exact Mass: 191.90692
• Monoisotopic Mass: 191.907
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 84.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.454
• Boiling Point: 221.1°C at 760 mmHg
• Flash Point: 92.1°C
• Refractive Index: 1.507
• PSA: 0